Cas no 2171538-89-7 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamido-4,4-difluorobutanoic acid)
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamido-4,4-difluorobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamido-4,4-difluorobutanoic acid
- EN300-1499268
- 2171538-89-7
- 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(thiophen-2-yl)acetamido]-4,4-difluorobutanoic acid
-
- Inchi: 1S/C25H22F2N2O5S/c26-21(27)12-19(24(31)32)28-23(30)22(20-10-5-11-35-20)29-25(33)34-13-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-11,18-19,21-22H,12-13H2,(H,28,30)(H,29,33)(H,31,32)
- InChI Key: IVWKESHUIGQKBL-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C(C(NC(C(=O)O)CC(F)F)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 500.12174930g/mol
- Monoisotopic Mass: 500.12174930g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 750
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 133Ų
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamido-4,4-difluorobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1499268-1.0g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(thiophen-2-yl)acetamido]-4,4-difluorobutanoic acid |
2171538-89-7 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1499268-50mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(thiophen-2-yl)acetamido]-4,4-difluorobutanoic acid |
2171538-89-7 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1499268-100mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(thiophen-2-yl)acetamido]-4,4-difluorobutanoic acid |
2171538-89-7 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1499268-250mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(thiophen-2-yl)acetamido]-4,4-difluorobutanoic acid |
2171538-89-7 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1499268-500mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(thiophen-2-yl)acetamido]-4,4-difluorobutanoic acid |
2171538-89-7 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1499268-1000mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(thiophen-2-yl)acetamido]-4,4-difluorobutanoic acid |
2171538-89-7 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1499268-2500mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(thiophen-2-yl)acetamido]-4,4-difluorobutanoic acid |
2171538-89-7 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1499268-5000mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(thiophen-2-yl)acetamido]-4,4-difluorobutanoic acid |
2171538-89-7 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1499268-10000mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(thiophen-2-yl)acetamido]-4,4-difluorobutanoic acid |
2171538-89-7 | 10000mg |
$14487.0 | 2023-09-27 |
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamido-4,4-difluorobutanoic acid Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamido-4,4-difluorobutanoic acid
Comprehensive Analysis of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamido-4,4-difluorobutanoic acid (CAS No. 2171538-89-7)
The compound 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamido-4,4-difluorobutanoic acid (CAS No. 2171538-89-7) is a highly specialized fluorinated amino acid derivative with significant applications in peptide synthesis and medicinal chemistry. Its unique structure, featuring a thiophene ring and difluorobutanoic acid moiety, makes it a valuable building block for researchers exploring drug discovery and bioconjugation. The presence of the Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group further enhances its utility in solid-phase peptide synthesis (SPPS), a technique widely used in the development of therapeutic peptides and biologics.
In recent years, the demand for fluorinated compounds like 2171538-89-7 has surged due to their ability to improve metabolic stability and bioavailability in drug candidates. This aligns with the growing interest in precision medicine and targeted therapies, where researchers seek to optimize molecular properties for enhanced efficacy. The thiophene component in this compound also attracts attention, as heterocyclic structures are frequently explored in kinase inhibitors and GPCR modulators, two hot topics in pharmaceutical R&D.
The synthesis and application of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamido-4,4-difluorobutanoic acid often involve advanced organic chemistry techniques, including microwave-assisted synthesis and flow chemistry. These methods address the need for green chemistry solutions, a major concern in modern laboratories aiming to reduce environmental impact. The compound's CAS No. 2171538-89-7 serves as a critical identifier for researchers sourcing materials for high-throughput screening or combinatorial chemistry projects.
From a structural biology perspective, the difluorobutanoic acid segment introduces interesting conformational constraints, making this compound particularly useful for studying protein-ligand interactions. This property is highly relevant to current investigations into allosteric modulators and protein degraders, such as PROTACs, which represent cutting-edge approaches in drug development. The Fmoc-protected amino acid nature of this molecule ensures compatibility with standard peptide coupling reagents like HBTU and HATU, facilitating its incorporation into complex peptidomimetics.
Quality control of CAS No. 2171538-89-7 typically involves advanced analytical techniques including HPLC-MS and NMR spectroscopy, ensuring the high purity required for biological assays. The compound's stability profile and storage conditions are frequently searched topics, reflecting practical concerns in laboratory management. Proper handling of this amino acid derivative requires understanding its solubility characteristics in common organic solvents such as DMF and DMSO, which are crucial for peptide synthesis workflows.
In the context of intellectual property, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamido-4,4-difluorobutanoic acid may represent a valuable intermediate in patented drug discovery programs. Researchers often investigate such compounds when exploring structure-activity relationships (SAR) or developing prodrug strategies. The combination of fluorine atoms and heterocyclic systems in one molecule makes it particularly interesting for medicinal chemistry optimization campaigns.
The growing importance of peptide-based therapeutics in treating various conditions, from metabolic disorders to oncological indications, further underscores the relevance of specialized building blocks like 2171538-89-7. As the pharmaceutical industry continues to embrace biologics and peptide drugs, demand for high-quality Fmoc-amino acids with unique structural features is expected to rise. This compound's thiophene-containing structure may offer particular advantages in developing cell-penetrating peptides or peptide-drug conjugates, both active areas of research.
From a commercial perspective, suppliers of CAS No. 2171538-89-7 must address frequent customer inquiries about batch-to-batch consistency and scalability, reflecting the compound's potential use in preclinical development. The pharmaceutical intermediates market continues to grow, driven by increased outsourcing of drug discovery services and the expansion of contract research organizations (CROs). This context makes detailed technical information about specialized compounds like 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamido-4,4-difluorobutanoic acid particularly valuable to research chemists and procurement specialists alike.
2171538-89-7 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamido-4,4-difluorobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)